/* Editorial publication details. These rules do not affect the library or homepage. */
.pv3-detail-page {
    --pv3-detail-accent: #166b68;
    --pv3-detail-soft: #edf7f4;
    --pv3-ink: #173248;
    --pv3-muted: #536b7e;
    --pv3-line: #dce5eb;
    background: var(--pv3-canvas);
    padding-bottom: 60px;
}
.pv3-detail-page .pv3-shell { max-width: 1200px; }
.pv3-detail-page .pv3-detail-article { background: transparent; border: 0; box-shadow: none; overflow: visible; }
.pv3-detail-page .pv3-detail-header { display: grid; grid-template-columns: minmax(0, 1fr) 132px; gap: 32px; padding: 34px; background: radial-gradient(circle at 94% 0%, rgba(65, 96, 242, 0.08), transparent 35%), #ffffff; border: 1px solid var(--pv3-line); border-radius: 14px 14px 0 0; }
.pv3-detail-heading-copy { min-width: 0; }
.pv3-detail-page .pv3-detail-header h1 { font-family: Georgia, 'Times New Roman', serif; font-weight: 400; font-size: clamp(27px, 3vw, 37px); line-height: 1.22; letter-spacing: -.025em; color: var(--pv3-ink); margin: 15px 0; }
.pv3-detail-page .pv3-detail-authors { font-size: 14px; line-height: 1.8; color: var(--pv3-muted); margin: 0 0 17px; }
.pv3-detail-page .pv3-reference-label { color: var(--pv3-detail-accent); font-size: 11px; text-transform: uppercase; letter-spacing: .12em; }
.pv3-detail-page .pv3-publication-meta { gap: 15px 28px; }
.pv3-detail-page .pv3-publication-meta dd { font-size: 13px; font-weight: 400; color: var(--pv3-ink); }
.pv3-detail-page .pv3-publication-meta dt { font-size: 11px; font-weight: 500; color: var(--pv3-muted); }
.pv3-academic-cover { margin: 0; }
.pv3-academic-cover a { display: block; }
.pv3-academic-cover img { width: 100%; height: 178px; object-fit: contain; border-radius: 3px; background: #fff; box-shadow: 4px 7px 16px #17324818; }
.pv3-academic-cover figcaption { font-size: 11px; text-align: center; color: var(--pv3-muted); margin-top: 9px; }
.pv3-detail-anchors { position: sticky; top: 0; z-index: 15; display: flex; flex-wrap: wrap; gap: 14px 28px; background: #fff; padding: 0 34px; border: 1px solid var(--pv3-line); border-top: 0; border-radius: 0 0 14px 14px; box-shadow: 0 8px 18px rgba(16, 24, 43, 0.045); }
.pv3-detail-anchors a { padding: 16px 0 14px; border-bottom: 2px solid transparent; font-size: 13px; color: var(--pv3-muted); transition: color 160ms ease, border-color 160ms ease; }
.pv3-detail-anchors a[aria-current="location"] { color: var(--pv3-detail-accent); border-bottom-color: var(--pv3-detail-accent); }
.pv3-detail-page .pv3-detail-layout { padding: 26px 0 0; grid-template-columns: minmax(0, 1fr) 286px; grid-template-areas: 'main sources'; gap: 28px; }
.pv3-detail-page .pv3-detail-main { display: grid; gap: 28px; }
.pv3-detail-page .pv3-detail-main .pv3-product-panel,
.pv3-detail-page .pv3-detail-main .pv3-abstract-section { grid-area: auto; }
.pv3-detail-page .pv3-product-panel { background: #fff; border: 1px solid var(--pv3-line); border-radius: 12px; padding: 22px 0 12px; }
.pv3-detail-page .pv3-product-panel h2 { position: relative; display: flex; align-items: center; gap: 8px; padding: 0 22px; margin: 0 0 20px; font-size: 21px; font-weight: 600; }
.pv3-product-info { position: relative; display: inline-flex; flex: 0 0 auto; vertical-align: middle; }
.pv3-product-info-trigger { display: inline-flex; align-items: center; justify-content: center; width: 15px; height: 15px; padding: 0; border: 1px solid #9eace1; border-radius: 50%; background: #dbdeef; color: #1e425f; box-shadow: 0 0 5px #ddd; font: 600 12px/1 Arial, sans-serif; cursor: help; }
.pv3-product-info-trigger:hover, .pv3-product-info-trigger:focus-visible { color: var(--pv3-detail-accent); border-color: #76a5a0; background: var(--pv3-detail-soft); outline: 0; }
.pv3-product-info-note { position: absolute; z-index: 5; top: calc(100% + 11px); left: 0; display: block; visibility: hidden; width: min(380px, calc(100vw - 56px)); padding: 14px 16px; border: 1px solid #cad9df; border-radius: 9px; background: #fff; color: var(--pv3-muted); box-shadow: 0 12px 30px #17324824; font-size: 12px; font-weight: 400; line-height: 1.55; white-space: normal; opacity: 0; transform: translateY(-4px); transition: opacity .16s ease, transform .16s ease, visibility .16s ease; }
.pv3-product-info-note::before { content: ''; position: absolute; left: 7px; bottom: 100%; width: 9px; height: 9px; border-top: 1px solid #cad9df; border-left: 1px solid #cad9df; background: #fff; transform: translateY(5px) rotate(45deg); }
.pv3-product-info-note span { display: block; }
.pv3-product-info-note span + span { margin-top: 7px; }
.pv3-product-info:hover .pv3-product-info-note, .pv3-product-info:focus-within .pv3-product-info-note { visibility: visible; opacity: 1; transform: translateY(0); }
.pv3-detail-page .pv3-product-table-wrap { margin: 0; border: 0; border-radius: 0; }
.pv3-detail-page .pv3-product-table { font-size: 14px; }
.pv3-detail-page .pv3-product-table th, .pv3-detail-page .pv3-product-table td { padding: 17px 22px; border: 0; border-bottom: 1px solid var(--pv3-line); }
.pv3-detail-page .pv3-product-table thead th { background: #f9fbff; color: var(--pv3-muted); font-size: 12px; padding-top: 12px; padding-bottom: 12px; font-weight: 500; }
.pv3-detail-page .pv3-product-table td:nth-child(3) { color: var(--pv3-detail-accent); font-family: Consolas, monospace; white-space: nowrap; }
.pv3-detail-page .pv3-evidence-section,
.pv3-detail-page .pv3-abstract-section { padding: 26px; border: 1px solid var(--pv3-line); border-radius: 12px; background: #fff; }
.pv3-detail-page .pv3-detail-section h2 { font-size: 24px; color: var(--pv3-ink); font-weight: 600; }
.pv3-detail-page .pv3-section-kicker { color: var(--pv3-detail-accent); font-size: 11px; letter-spacing: .12em; }
.pv3-detail-page .pv3-full-evidence { border: 0; margin: 0; }
.pv3-detail-page .pv3-full-evidence figcaption { padding: 0; margin: 17px 0 14px; border: 0; flex-wrap: wrap; gap: 8px; }
.pv3-detail-page .pv3-full-evidence figcaption span { font-size: 12px; color: var(--pv3-muted); }
.pv3-detail-page .pv3-full-evidence figcaption strong { font-size: 12px; color: var(--pv3-detail-accent); }
.pv3-detail-page .pv3-full-evidence blockquote { padding: 20px 22px; margin: 0; border-left: 3px solid var(--pv3-detail-accent); background: var(--pv3-detail-soft); border-radius: 0 8px 8px 0; font: 400 16px/1.85 Arial, sans-serif; color: var(--pv3-ink); }
.pv3-detail-page .pv3-full-evidence blockquote::before { content: none; }
.pv3-detail-page mark { background: #ffedb0; color: #173248; border-radius: 2px; padding: 1px 2px; }
.pv3-detail-page .pv3-context-disclosure { margin-top: 15px; }
.pv3-detail-page .pv3-context-disclosure p { font-size: 14px; line-height: 1.85; }
.pv3-detail-page summary { cursor: pointer; font-size: 13px; padding: 8px 0; color: #2454ba; }
.pv3-detail-page .pv3-evidence-thumbnail { width: min(100%, 310px); margin: 8px 0 24px; border: 0; padding: 0; overflow: visible; }
.pv3-detail-page .pv3-evidence-image-trigger { display: block; background: #fff; border: 1px solid #cddedc; border-radius: 10px; box-shadow: 0 5px 15px #17324814, 0 1px 3px #1732480c; overflow: hidden; color: var(--pv3-ink); cursor: zoom-in; transition: transform 180ms ease, box-shadow 180ms ease, border-color 180ms ease; transform-origin: left center; }
.pv3-evidence-thumbnail-frame { display: flex; align-items: center; justify-content: center; height: 145px; padding: 12px; background: #fff; }
.pv3-evidence-thumbnail-frame img { display: block; max-width: 100%; width: auto; height: auto; max-height: 100%; object-fit: contain; }
.pv3-evidence-thumbnail-caption { display: flex; align-items: center; justify-content: space-between; gap: 10px; padding: 11px 13px; border-top: 1px solid #e2ebe9; background: #f5f9f8; font-size: 12px; }
.pv3-evidence-thumbnail-action { color: var(--pv3-detail-accent); font-weight: 600; white-space: nowrap; }
.pv3-detail-page .pv3-evidence-image-trigger:focus-visible { outline: 3px solid #166b6880; outline-offset: 4px; box-shadow: 0 8px 22px #17324824; }
@media (hover: hover) and (pointer: fine) {
    .pv3-detail-page .pv3-evidence-image-trigger:hover { transform: translateY(-3px) scale(1.025); border-color: #76a5a0; box-shadow: 0 12px 26px #17324824, 0 3px 7px #17324812; color: var(--pv3-ink); }
}
html.pv3-image-modal-open, html.pv3-image-modal-open body { overflow: hidden; }
.pv3-detail-page .pv3-evidence-dialog { width: min(1080px, calc(100vw - 32px)); max-width: none; max-height: calc(100dvh - 40px); margin: auto; padding: 0; border: 1px solid #dce5eb; border-radius: 14px; box-shadow: 0 24px 80px #07162466; color: #173248; background: #fff; }
.pv3-evidence-dialog:not([open]) { display: none; }
.pv3-detail-page .pv3-evidence-dialog[open] { display: flex; flex-direction: column; }
.pv3-evidence-dialog::backdrop { background: #071624b3; backdrop-filter: blur(3px); }
.pv3-evidence-dialog-heading { display: flex; align-items: center; justify-content: space-between; gap: 16px; padding: 14px 20px; border-bottom: 1px solid #dce5eb; flex-shrink: 0; }
.pv3-detail-page .pv3-evidence-dialog-heading h2 { margin: 0; font-size: 20px; font-weight: 600; }
.pv3-evidence-dialog-heading form { margin: 0; }
.pv3-evidence-dialog-close { display: grid; place-items: center; width: 44px; height: 44px; border: 1px solid #dce5eb; border-radius: 8px; background: #f3f6f8; color: #173248; font-size: 28px; line-height: 1; cursor: pointer; }
.pv3-evidence-dialog-close:hover { background: #e3efed; }
.pv3-evidence-dialog-image { min-height: 0; overflow: auto; padding: 24px; background: #f3f6f8; }
.pv3-evidence-dialog-image img { display: block; width: auto; max-width: 100%; height: auto; margin: 0 auto; background: #fff; box-shadow: 0 2px 10px #17324812; }
.pv3-evidence-dialog-footer { display: flex; flex-wrap: wrap; align-items: center; justify-content: space-between; gap: 10px 20px; padding: 14px 20px; border-top: 1px solid #dce5eb; font-size: 12px; flex-shrink: 0; }
.pv3-evidence-dialog-footer p { margin: 0; color: #536b7e; }
.pv3-evidence-dialog-footer a { white-space: nowrap; }
@media (max-width: 600px) {
    .pv3-product-info { position: static; }
    .pv3-product-info-note { right: 17px; left: 17px; width: auto; }
    .pv3-product-info-note::before { right: 18px; left: auto; }
    .pv3-evidence-dialog-heading, .pv3-evidence-dialog-footer { padding: 12px 14px; }
    .pv3-evidence-dialog-image { padding: 12px; }
    .pv3-detail-page .pv3-evidence-dialog-heading h2 { font-size: 18px; }
}
@media (prefers-reduced-motion: reduce) {
    .pv3-detail-page .pv3-evidence-image-trigger { transition: none; }
    .pv3-detail-page .pv3-evidence-image-trigger:hover { transform: none; }
}
.pv3-detail-page .pv3-evidence-source-row { border-top: 1px solid var(--pv3-line); padding: 16px 0 0; margin-top: 20px; background: transparent; }
.pv3-detail-page .pv3-abstract-section { grid-area: abstract; margin-top: 0; }
.pv3-detail-page .pv3-abstract-text { color: var(--pv3-muted); font-size: 15px; line-height: 1.9; }
.pv3-abstract-preview { display: -webkit-box; -webkit-line-clamp: 4; -webkit-box-orient: vertical; overflow: hidden; }
.pv3-abstract-section:has(.pv3-abstract-disclosure[open]) .pv3-abstract-preview { display: none; }
.pv3-author-disclosure { margin-bottom: 17px; color: var(--pv3-muted); font-size: 14px; }
.pv3-author-disclosure summary, .pv3-citation-tools summary { cursor: pointer; padding: 8px 0; }
.pv3-citation-tools { border-top: 1px solid var(--pv3-line); margin-top: 16px; padding-top: 8px; font-size: 13px; }
.pv3-citation-tools label { display: block; margin: 10px 0 6px; }
.pv3-citation-tools textarea { width: 100%; resize: vertical; box-sizing: border-box; border: 1px solid var(--pv3-line); padding: 10px; font: inherit; line-height: 1.6; color: var(--pv3-ink); background: #fff; border-radius: 6px; }
.pv3-citation-tools button { background: #eef1ff; border: 1px solid #cbd3ff; color: #293ba7; border-radius: 6px; padding: 8px 10px; margin: 8px 8px 8px 0; cursor: pointer; }
.pv3-citation-tools [hidden] { display: none; }
.pv3-copy-status { display: block; line-height: 1.5; }
.pv3-rights-attribution { margin: 16px 0 0; font-size: 12px; line-height: 1.65; color: var(--pv3-muted); }
.pv3-detail-page .pv3-detail-sidebar { display: block; }
.pv3-detail-page .pv3-source-panel { border: 1px solid var(--pv3-line); border-top: 3px solid var(--pv3-detail-accent); border-radius: 12px; background: #fff; padding: 24px; }
.pv3-detail-page .pv3-source-panel h2 { font-size: 20px; font-weight: 600; }
.pv3-detail-page .pv3-source-panel dl div { padding: 12px 0; border-bottom: 1px solid var(--pv3-line); }
.pv3-detail-page .pv3-source-panel dt { color: var(--pv3-muted); font-size: 12px; margin-bottom: 6px; font-weight: 400; }
.pv3-detail-page .pv3-source-panel dd { font-size: 14px; line-height: 1.6; font-weight: 500; overflow-wrap: anywhere; }
.pv3-detail-page .pv3-primary-source-button { min-height: 48px; padding: 10px 20px; border: 0; border-radius: 7px; background: var(--pv3-blue-deep); color: #fff; font: inherit; font-weight: 600; }
.pv3-detail-page .pv3-primary-source-button:hover { background: #314ed8; color: #fff; }
.pv3-reference-about { margin-top: 17px; }
.pv3-detail-page .pv3-reference-about summary { color: var(--pv3-muted); font-size: 12px; }
.pv3-reference-about p { color: var(--pv3-muted); font-size: 12px; line-height: 1.8; }
.pv3-detail-page .pv3-related { margin-top: 40px; padding-top: 26px; border-top: 1px solid var(--pv3-line); }
.pv3-detail-page .pv3-related h2 { font-size: 25px; color: var(--pv3-ink); }
.pv3-detail-page .pv3-related-grid { gap: 20px; }
.pv3-detail-page .pv3-related-card { background: #fff; border: 1px solid var(--pv3-line); border-radius: 12px; padding: 22px; display: flex; flex-direction: column; box-shadow: none; min-width: 0; }
.pv3-detail-page .pv3-related-card:hover { border-color: #91b5b0; box-shadow: 0 6px 18px #1732480a; }
.pv3-related-top { display: flex; align-items: center; gap: 14px; margin-bottom: 17px; }
.pv3-related-cover { flex: 0 0 52px; }
.pv3-related-cover .pv3-academic-cover img { height: 70px; }
.pv3-related-cover .pv3-academic-cover figcaption { display: none; }
.pv3-related-meta { min-width: 0; font-size: 12px; line-height: 1.7; color: var(--pv3-muted); }
.pv3-detail-page .pv3-related-meta p { margin: 0 0 4px; font-size: 12px; }
.pv3-detail-page .pv3-related-card h3 { font-size: 17px; line-height: 1.5; margin: 0 0 14px; }
.pv3-detail-page .pv3-related-card h3 a { color: var(--pv3-ink); }
.pv3-detail-page .pv3-related-reason { color: var(--pv3-detail-accent); font-size: 11px; text-transform: uppercase; letter-spacing: .07em; margin: 0 0 8px; }
.pv3-detail-page .pv3-related-area { font-size: 12px; color: var(--pv3-muted); margin: 0 0 16px; }
.pv3-related-products { display: flex; flex-wrap: wrap; gap: 6px; margin-top: auto; margin-bottom: 18px; }
.pv3-related-open { display: flex; justify-content: space-between; padding-top: 14px; border-top: 1px solid var(--pv3-line); font-size: 13px; }
.pv3-detail-page [id] { scroll-margin-top: 76px; }
@media (max-width: 900px) {
    .pv3-detail-page .pv3-detail-layout { grid-template-columns: minmax(0, 1fr); grid-template-areas: 'main' 'sources'; }
    .pv3-detail-page .pv3-source-panel dl { display: grid; grid-template-columns: repeat(2, minmax(0,1fr)); gap: 0 24px; }
    .pv3-detail-page .pv3-related-grid { grid-template-columns: minmax(0,1fr); }
}
@media (max-width: 600px) {
    .pv3-detail-page { overflow-x: clip; overflow-y: visible; }
    .pv3-detail-page .pv3-shell { padding: 0 14px; }
    .pv3-detail-page .pv3-detail-header { padding: 22px; grid-template-columns: minmax(0,1fr); gap: 20px; }
    .pv3-detail-cover { max-width: 100px; }
    .pv3-detail-cover .pv3-academic-cover img { height: 132px; }
    .pv3-detail-page .pv3-detail-header h1 { font-size: 28px; }
    .pv3-detail-anchors { flex-wrap: nowrap; gap: 20px; padding: 0 22px; overflow-x: auto; overscroll-behavior-x: contain; scrollbar-width: none; }
    .pv3-detail-anchors::-webkit-scrollbar { display: none; }
    .pv3-detail-anchors a { flex: 0 0 auto; white-space: nowrap; }
    .pv3-detail-page [id] { scroll-margin-top: 76px; }
    .pv3-detail-page .pv3-detail-layout { gap: 22px; }
    .pv3-detail-page .pv3-product-panel h2 { padding-right: 17px; padding-left: 17px; font-size: 19px; white-space: nowrap; }
    .pv3-detail-page .pv3-evidence-section,
    .pv3-detail-page .pv3-abstract-section { padding: 22px 17px; }
    .pv3-detail-page .pv3-full-evidence blockquote { padding: 16px; font-size: 15px; }
    .pv3-detail-page .pv3-product-table { min-width: 0; }
    .pv3-detail-page .pv3-product-table thead { display: none; }
    .pv3-detail-page .pv3-product-table tr { display: grid; grid-template-columns: minmax(0,1fr) minmax(0,1fr); padding: 12px 14px; border-bottom: 1px solid var(--pv3-line); }
    .pv3-detail-page .pv3-product-table th, .pv3-detail-page .pv3-product-table td { border: 0; padding: 8px; width: auto; }
    .pv3-detail-page .pv3-product-table tbody th { grid-column: 1 / -1; }
    .pv3-detail-page .pv3-product-table td:nth-child(2)::before { content: 'CAS '; color: var(--pv3-muted); font-size: 11px; }
    .pv3-detail-page .pv3-source-panel { padding: 22px; }
    .pv3-detail-page .pv3-source-panel dl { grid-template-columns: minmax(0,1fr); }
    .pv3-detail-page .pv3-section-heading { flex-wrap: wrap; gap: 12px; }
    .pv3-detail-page a, .pv3-detail-page summary { touch-action: manipulation; }
}
